Cas no 1208984-74-0 (3-Cyano-3-(pyrrolidin-1-yl)oxetane)

• Product Name: 3-Cyano-3-(pyrrolidin-1-yl)oxetane
• CAS No: 1208984-74-0
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 1101866
• PubChem ID: 59197919
• Update Time: 2025-11-07

3-Cyano-3-(pyrrolidin-1-yl)oxetane Chemical and Physical Properties

Names and Identifiers

• 3-(1-pyrrolidinyl)-3-Oxetanecarbonitrile
• 3-Cyano-3-(pyrrolidin-1-yl)oxetane
• 3-pyrrolidin-1-yl-oxetane-3-carbonitrile
• A927521
• KRJBUGXKSOUELB-UHFFFAOYSA-N
• 1208984-74-0
• AKOS025310553
• CS-0442431
• 3-pyrrolidin-1-yloxetane-3-carbonitrile
• 3-(PYRROLIDIN-1-YL)OXETANE-3-CARBONITRILE
• SCHEMBL1349689

• MDL： N/A
• Inchi： 1S/C8H12N2O/c9-5-8(6-11-7-8)10-3-1-2-4-10/h1-4,6-7H2
• InChI Key： KRJBUGXKSOUELB-UHFFFAOYSA-N
• SMILES： O1CC(C#N)(C1)N1CCCC1

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 36.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on 3-Cyano-3-(pyrrolidin-1-yl)oxetane

3-Cyano-3-(pyrrolidin-1-yl)oxetane: A Comprehensive Overview

The compound with CAS No. 1208984-74-0, commonly referred to as 3-Cyano-3-(pyrrolidin-1-yl)oxetane, has garnered significant attention in the field of organic chemistry due to its unique structural properties and potential applications. This compound is a derivative of oxetane, a four-membered cyclic ether, which has been extensively studied for its versatility in chemical synthesis. The presence of a cyano group and a pyrrolidine ring in its structure introduces intriguing electronic and steric effects, making it a valuable molecule for both academic research and industrial applications.

3-Cyano-3-(pyrrolidin-1-yl)oxetane exhibits a fascinating balance between rigidity and flexibility, which is crucial for its role in various chemical reactions. Recent studies have highlighted its potential as a building block in the synthesis of advanced materials, including polymers and pharmaceutical agents. The cyano group, being electron-withdrawing, enhances the reactivity of the molecule, while the pyrrolidine ring contributes to its stability and solubility properties. These characteristics make it an ideal candidate for exploring novel synthetic pathways and material designs.

One of the most notable advancements involving 3-Cyano-3-(pyrrolidin-1-yl)oxetane is its application in the development of stimuli-responsive materials. Researchers have demonstrated that this compound can be incorporated into polymer networks to create materials that respond dynamically to external stimuli such as temperature, light, or pH changes. Such materials hold immense promise in fields like drug delivery systems, sensors, and adaptive optics.

In addition to its material science applications, 3-Cyano-3-(pyrrolidin-1-yl)oxetane has also been explored in medicinal chemistry. Its unique structure allows for the creation of bioactive molecules with potential therapeutic applications. For instance, recent studies have shown that derivatives of this compound exhibit promising anti-inflammatory and antioxidant properties, making them candidates for drug development programs targeting chronic diseases such as arthritis and neurodegenerative disorders.

The synthesis of 3-Cyano-3-(pyrrolidin-1-yl)oxetane involves a series of well-established organic reactions, including nucleophilic substitutions and cyclizations. The development of efficient synthetic routes has been a focal point for chemists aiming to scale up production for industrial use. Recent breakthroughs in catalytic methods have significantly improved the yield and purity of this compound, further enhancing its viability as a commercial product.

From an environmental perspective, the eco-friendly synthesis and application of 3-Cyano-3-(pyrrolidin-1-yli)oxetane are gaining traction. Researchers are increasingly focusing on sustainable practices to minimize the ecological footprint associated with its production. This includes the use of renewable feedstocks and energy-efficient reaction conditions, aligning with global efforts to promote green chemistry.

In conclusion, 3-Cyano-3-(pyrrolidin-)yl)oxetane stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure and diverse applications underscore its importance in both academic research and industrial innovation. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an even more significant role in shaping the future of materials science and medicine.